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N-Methyl-o-toluidine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-o-toluidine, also known as N,2-dimethylaniline, is an aromatic organic compound

with the chemical formula C₈H₁₁N. It is a substituted aniline and a derivative of o-toluidine. This

technical guide provides an in-depth overview of the physical and chemical properties of N-
Methyl-o-toluidine, including experimental protocols for their determination and visualizations

of relevant chemical workflows. This document is intended to serve as a comprehensive

resource for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physical Properties
N-Methyl-o-toluidine is a colorless to light yellow oily liquid that tends to darken upon

exposure to air and light.[1] A summary of its key physical properties is presented in the tables

below.

General Physical Properties
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [2][3]

Molecular Formula C₈H₁₁N [2][4][5]

Molecular Weight 121.18 g/mol [4][5][6]

CAS Number 611-21-2 [4][5]

EC Number 210-260-9 [4][5]

Thermal and Density Properties
Property Value Source(s)

Boiling Point 177 - 204 °C at 987 hPa [4]

207 °C [2]

209-210 °C [2]

Melting Point -10.08 °C (estimate) [2][4]

Density 0.981 g/cm³ at 25 °C [4][5]

0.97 g/cm³ [2]

Flash Point 79.4 °C (closed cup) [2][4][5]

Vapor Pressure 0.225 mmHg at 25°C [2]

Optical and Solubility Properties
Property Value Source(s)

Refractive Index 1.562 - 1.565 [2]

Water Solubility Practically insoluble [2]

Chemical Properties and Reactivity
N-Methyl-o-toluidine exhibits chemical properties characteristic of a secondary aromatic

amine. The presence of both a methyl group on the nitrogen atom and a methyl group on the
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aromatic ring influences its reactivity.

Basicity: The amino group imparts basic properties to the molecule.[7]

Reactivity:

N-Alkylation and N-Acylation: The secondary amine functionality can undergo further

alkylation to form a tertiary amine or acylation to form an amide.

Electrophilic Aromatic Substitution: The amino and methyl groups are activating and ortho-,

para-directing, making the aromatic ring susceptible to electrophilic substitution reactions.

Oxidation: Aromatic amines are prone to oxidation, which can lead to the darkening of the

compound upon exposure to air.

Reactant in Coupling Reactions: It is used as a reactant in Palladium-catalyzed coupling

reactions and the amination of bromoindazoles.[5][8]

Stability and Incompatibility:

Stability: The compound is stable under recommended storage conditions, which include

keeping the container tightly closed in a dry, cool, and well-ventilated place, away from heat,

sparks, and open flames.[4][9] It is also noted to be air and light sensitive.[3][4]

Incompatible Materials: It is incompatible with strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[4][10]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

such as carbon oxides and nitrogen oxides can form.[4][9]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

key physical and chemical properties of N-Methyl-o-toluidine.

Determination of Melting Point
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The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like N-Methyl-o-toluidine, which is a liquid at room temperature, this

procedure would be used to determine its freezing point.

Principle: A small sample of the substance is heated at a controlled rate, and the temperature

range over which the solid melts is observed. For a pure crystalline solid, the melting point is

sharp.

General Protocol (Capillary Method):

Sample Preparation: A small amount of the solidified N-Methyl-o-toluidine is introduced into

a capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample at

the bottom.[7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, adjacent to a calibrated thermometer.[5]

Heating: The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[5]

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded. This range is reported as the melting

point.[5]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Principle: A small amount of the liquid is heated, and the temperature at which it boils is

measured at a specific atmospheric pressure.

General Protocol (Distillation Method):

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask

containing the N-Methyl-o-toluidine sample, a condenser, a thermometer with the bulb

placed at the level of the side arm of the distillation flask, and a receiving flask.
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Heating: The distillation flask is heated gently.

Observation: The temperature is recorded when the liquid begins to boil and a constant

temperature is maintained on the thermometer as the vapor condenses and collects in the

receiving flask. This constant temperature is the boiling point.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and identification of

chemical compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A small amount of N-Methyl-o-toluidine is dissolved in a deuterated

solvent (e.g., CDCl₃).[11] A reference standard, such as tetramethylsilane (TMS), may be

added.[11]

Data Acquisition: The sample is placed in an NMR spectrometer, and the ¹H and ¹³C NMR

spectra are acquired.

Data Analysis: The chemical shifts, integration, and coupling patterns in the spectra are

analyzed to confirm the structure of the molecule.

Infrared (IR) Spectroscopy:

Sample Preparation: A thin film of liquid N-Methyl-o-toluidine is placed between two salt

plates (e.g., NaCl or KBr).

Data Acquisition: The sample is placed in an IR spectrometer, and the spectrum is recorded

over a range of wavenumbers (e.g., 4000-400 cm⁻¹).[12]

Data Analysis: The absorption bands in the spectrum are correlated to the functional groups

present in the N-Methyl-o-toluidine molecule.

Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: A dilute solution of N-Methyl-o-toluidine in a volatile organic solvent is

prepared.
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GC Separation: The sample is injected into a gas chromatograph, where it is vaporized and

separated based on its boiling point and affinity for the stationary phase of the GC column.

MS Detection: As the separated components elute from the GC column, they enter a mass

spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of the

fragments is detected.

Data Analysis: The retention time from the GC and the mass spectrum from the MS are used

to identify and quantify N-Methyl-o-toluidine.

Visualizations
Synthesis Workflow
The synthesis of N-Methyl-o-toluidine can be achieved through the N-methylation of o-

toluidine.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-Methyl-o-toluidine.

Analytical Workflow
A typical workflow for the analysis of an N-Methyl-o-toluidine sample using GC-MS.
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Caption: A standard analytical workflow for N-Methyl-o-toluidine using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrabase.com [spectrabase.com]

2. benchchem.com [benchchem.com]

3. 2,N-Dimethylaniline | C8H11N | CID 69137 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Organic Syntheses Procedure [orgsyn.org]

5. chem.ucalgary.ca [chem.ucalgary.ca]

6. How can \mathrm{N}-methylaniline and o-toluidine be distinguished by ir s.. [askfilo.com]

7. chem.libretexts.org [chem.libretexts.org]

8. Rapid determination of N,N-diethyl-m-toluamide and permethrin in human plasma by gas
chromatography-mass spectrometry and pyridostigmine bromide by high-performance liquid
chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147340?utm_src=pdf-body-img
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/product/b147340?utm_src=pdf-body-img
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/product/b147340?utm_src=pdf-custom-synthesis
https://spectrabase.com/spectrum/K4F1OijEfep
https://www.benchchem.com/pdf/The_Versatile_Intermediate_A_Technical_Guide_to_N_Methyl_m_toluidine_in_Organic_Synthesis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-o-toluidine
http://www.orgsyn.org/demo.aspx?prep=CV2P0290
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://askfilo.com/user-question-answers-smart-solutions/how-can-methylaniline-and-toluidine-be-distinguished-by-ir-3332373238363333
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://pubmed.ncbi.nlm.nih.gov/16620527/
https://pubmed.ncbi.nlm.nih.gov/16620527/
https://pubmed.ncbi.nlm.nih.gov/16620527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. N-METHYL-P-TOLUIDINE(623-08-5) 1H NMR [m.chemicalbook.com]

10. Organic Syntheses Procedure [orgsyn.org]

11. N-Methyl-o-toluidine [webbook.nist.gov]

12. ijseas.com [ijseas.com]

To cite this document: BenchChem. [Physical and chemical properties of N-Methyl-o-
toluidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147340#physical-and-chemical-properties-of-n-
methyl-o-toluidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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